Cas no 823192-45-6 (2-Butenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester, (2E)-)

• Product Name: 2-Butenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester, (2E)-
• CAS No: 823192-45-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 695034
• PubChem ID: 71419463
• Update Time: 2025-04-19

2-Butenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester, (2E)-
• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl but-2-enoate
• INDEX NAME NOT YET ASSIGNED
• DTXSID20838706
• 63303-79-7
• 823192-45-6
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 2-butenoate
• DTXSID101228666

• Inchi： 1S/C10H16O4/c1-4-5-9(11)12-6-8-7-13-10(2,3)14-8/h4-5,8H,6-7H2,1-3H3
• InChI Key： ZQDDIEDWSUCUBP-UHFFFAOYSA-N
• SMILES： O1C(COC(C=CC)=O)COC1(C)C

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų